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Compound of Interest

Compound Name: Kresoxim-Methyl

Cat. No.: B3119233 Get Quote

An In-depth Technical Guide to the Chemical Synthesis and Structure of Kresoxim-methyl

Introduction
Kresoxim-methyl is a broad-spectrum strobilurin fungicide used to control a wide range of

fungal diseases in crops and fruits.[1][2] Its fungicidal activity stems from the inhibition of the

mitochondrial cytochrome-bc1 complex.[3] The commercial form of Kresoxim-methyl is the

more stable and biologically active (E)-isomer.[4] This guide provides a detailed overview of the

chemical structure and synthesis of Kresoxim-methyl, intended for researchers, scientists,

and professionals in drug development.

Chemical Structure
Kresoxim-methyl, with the IUPAC name methyl (2E)-2-methoxyimino-2-[2-[(2-

methylphenoxy)methyl]phenyl]acetate and CAS number 143390-89-0, is an oxime O-ether, an

aromatic ether, and a methyl ester.[2][3] Its molecular formula is C₁₈H₁₉NO₄.[3] The presence

of the methoxyimino group attached to a double bond results in (E/Z) geometrical isomerism,

with the (E)-isomer being the active form used commercially.[4]
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Step 1: Etherification Step 2: Grignard Reaction Step 3: Oximation

2-Halomethyl
halobenzene

2-(2-Methylphenoxymethyl)
halobenzene

o-Cresol, Base Grignard ReagentMg, THF Methyl 2-(2-(methylphenoxymethyl)phenyl)glyoxylateDimethyl oxalate Kresoxim-methylMethoxylamine hydrochloride

Phthalide 2-(2-Methylphenoxymethyl)
benzoic acid

o-Cresol Acyl chloride intermediateChlorination Benzoyl cyanide intermediateCyanogenation Methyl benzoylformate intermediateMethanol, HCl Kresoxim-methylMethoxamine hydrochloride

3-Isochromanone Intermediate 2Thionyl chloride, Methanol Intermediate 3o-Methylphenol, Base Intermediate 4Base, Nitrous acid ester, Dimethyl sulfate Kresoxim-methylAcid, Recrystallization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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